(2-Imidazol-1-ylcyclohexyl) benzoate
Description
(2-Imidazol-1-ylcyclohexyl) benzoate is a synthetic benzoate ester characterized by a cyclohexyl backbone substituted with an imidazole ring at the 2-position, esterified with a benzoyl group.
Properties
Molecular Formula |
C16H18N2O2 |
|---|---|
Molecular Weight |
270.332 |
IUPAC Name |
(2-imidazol-1-ylcyclohexyl) benzoate |
InChI |
InChI=1S/C16H18N2O2/c19-16(13-6-2-1-3-7-13)20-15-9-5-4-8-14(15)18-11-10-17-12-18/h1-3,6-7,10-12,14-15H,4-5,8-9H2 |
InChI Key |
ASLQMVFFSMLISA-UHFFFAOYSA-N |
SMILES |
C1CCC(C(C1)N2C=CN=C2)OC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Benzoate Esters
Structural and Functional Group Comparisons
The imidazole-substituted cyclohexyl group distinguishes this compound from simpler benzoate esters. Key structural differences include:
- Substituent Complexity : Unlike benzyl, methyl, or hexyl benzoates (linear or aromatic substituents), the cyclohexyl-imidazole group introduces steric bulk and conformational rigidity .
Table 1: Structural and Functional Comparison
| Compound | Substituent | Key Functional Groups | Molecular Weight (g/mol)* | LogP* |
|---|---|---|---|---|
| (2-Imidazol-1-ylcyclohexyl) benzoate | Cyclohexyl-imidazole | Imidazole, ester | ~315 (estimated) | ~3.5 (predicted) |
| Benzyl benzoate | Benzyl | Ester, aromatic | 212.24 | 3.97 |
| Hexyl benzoate | Hexyl | Ester, alkyl chain | 220.30 | 4.12 |
| Methyl benzoate | Methyl | Ester, methyl | 136.15 | 1.96 |
| Methyl 2,4-dihydroxy-6-methyl benzoate | Methyl, hydroxyl, methyl | Ester, hydroxyls | 182.17 | 1.50 |
*Data for analogs sourced from literature ; values for the target compound are estimated.
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